Cas no 1346600-34-7 (Aripiprazole-d8 N1-Oxide)

Aripiprazole-d8 N1-Oxide is a deuterated analog of aripiprazole N1-oxide, serving as a stable isotope-labeled internal standard for analytical applications. The incorporation of eight deuterium atoms enhances its utility in mass spectrometry, ensuring minimal interference with the target analyte while improving precision in quantitative assays. This compound is particularly valuable in pharmacokinetic and metabolic studies, where it aids in the accurate quantification of aripiprazole and its metabolites. Its high chemical purity and isotopic enrichment make it a reliable reference material for LC-MS/MS methodologies. The use of Aripiprazole-d8 N1-Oxide facilitates robust and reproducible data in research and regulatory compliance contexts.

Aripiprazole-d8 N1-Oxide structure

Product Name:Aripiprazole-d8 N1-Oxide

CAS No:1346600-34-7

MF:C₂₃H₂₇Cl₂N₃O₃

MW:464.384783983231

CID:4553342

Update Time:2025-05-20

Aripiprazole-d8 N1-Oxide Chemical and Physical Properties

Names and Identifiers

- Aripiprazole-d8 N1-Oxide
- Inchi： 1S/C23H27Cl2N3O3/c24-19-4-3-5-21(23(19)25)27-10-13-28(30,14-11-27)12-1-2-15-31-18-8-6-17-7-9-22(29)26-20(17)16-18/h3-6,8,16H,1-2,7,9-15H2,(H,26,29)
- InChI Key： ZNYNDJDSFMRJPS-UHFFFAOYSA-N
- SMILES： O(C1=CC=C2CCC(=O)NC2=C1)CCCCN1(C([H])([H])C([H])([H])N(C2C=CC=C(Cl)C=2Cl)C([H])([H])C1([H])[H])=O

Aripiprazole-d8 N1-Oxide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A771017-1mg	Aripiprazole-d8 N1-Oxide	1346600-34-7	1mg	$ 253.00	2023-04-19
TRC	A771017-10mg	Aripiprazole-d8 N1-Oxide	1346600-34-7	10mg	$ 1918.00	2023-04-19
ChemScence	CS-0202615-1mg	Aripiprazole-d8 N1-Oxide	1346600-34-7	1mg	$0.0	2022-04-27
ChemScence	CS-0202615-10mg	Aripiprazole-d8 N1-Oxide	1346600-34-7	10mg	$0.0	2022-04-27

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Additional information on Aripiprazole-d8 N1-Oxide

Research Brief on Aripiprazole-d8 N1-Oxide (CAS: 1346600-34-7): Recent Advances and Applications

Aripiprazole-d8 N1-Oxide (CAS: 1346600-34-7) is a deuterated analog of aripiprazole N-oxide, a key metabolite of the antipsychotic drug aripiprazole. This compound has gained significant attention in recent years due to its utility as an internal standard in quantitative bioanalytical assays, particularly in pharmacokinetic and metabolic studies. The deuterium labeling (d8) enhances its stability and specificity, making it invaluable for mass spectrometry-based analyses.

Recent studies have focused on optimizing the synthesis and purification of Aripiprazole-d8 N1-Oxide to ensure high isotopic purity and yield. Advanced techniques such as high-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (LC-MS/MS) have been employed to characterize this compound. These methodologies are critical for ensuring the accuracy and reproducibility of its use in bioanalytical applications.

In the context of drug metabolism, Aripiprazole-d8 N1-Oxide has been instrumental in elucidating the metabolic pathways of aripiprazole. Research has demonstrated that this metabolite is formed via cytochrome P450-mediated oxidation, particularly by CYP3A4 and CYP2D6 enzymes. Understanding these pathways is essential for predicting drug-drug interactions and optimizing therapeutic regimens for patients with psychiatric disorders.

Furthermore, the application of Aripiprazole-d8 N1-Oxide extends to forensic toxicology, where it serves as a reference standard for detecting and quantifying aripiprazole and its metabolites in biological samples. Its high specificity and low background interference make it a preferred choice in legal and clinical settings. Recent advancements in sample preparation techniques, such as solid-phase extraction (SPE) and microextraction methods, have further enhanced its utility in this field.

Looking ahead, ongoing research aims to explore the potential of Aripiprazole-d8 N1-Oxide in personalized medicine. By leveraging its role in metabolic profiling, scientists hope to develop tailored dosing strategies for aripiprazole based on individual patient characteristics, such as genetic polymorphisms in drug-metabolizing enzymes. This approach could significantly improve treatment outcomes and minimize adverse effects in patients with schizophrenia and bipolar disorder.

In conclusion, Aripiprazole-d8 N1-Oxide (CAS: 1346600-34-7) represents a critical tool in both basic and applied research within the field of psychopharmacology. Its continued development and application underscore the importance of deuterated standards in advancing our understanding of drug metabolism and improving clinical practice.